Cas no 27975-79-7 (1-Octyn-3-ol, 1-phenyl-)

• Product Name: 1-Octyn-3-ol, 1-phenyl-
• CAS No: 27975-79-7
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 1433423
• PubChem ID: 11106423
• Update Time: 2025-04-20

1-Octyn-3-ol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-ol, 1-phenyl-
• 1-phenyloct-1-yn-3-ol
• DTXSID10455401
• 27975-79-7
• 1-Phenyl-oct-1-yn-3-ol
• SCHEMBL6744835

• Inchi： 1S/C14H18O/c1-2-3-5-10-14(15)12-11-13-8-6-4-7-9-13/h4,6-9,14-15H,2-3,5,10H2,1H3
• InChI Key： JBJAJZJFCYUITH-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 202.13584
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23